Cas no 83549-97-7 (Hexadecanoic acid, 2-[(1-oxohexadecyl)oxy]-)
83549-97-7 structure
Product Name:Hexadecanoic acid, 2-[(1-oxohexadecyl)oxy]-
CAS No:83549-97-7
MF:C32H62O4
MW:510.832291126251
CID:669734
PubChem ID:13371862
Update Time:2025-04-19
Hexadecanoic acid, 2-[(1-oxohexadecyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid, 2-[(1-oxohexadecyl)oxy]-
- 2-hexadecanoyloxyhexadecanoic acid
- 2-PAHPA
- SCHEMBL6677391
- DTXSID70538567
- 2-(HEXADECANOYLOXY)HEXADECANOIC ACID
- KLBCBDGSFYFOEK-UHFFFAOYSA-N
- 83549-97-7
-
- Inchi: 1S/C32H62O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31(33)36-30(32(34)35)28-26-24-22-20-18-16-14-12-10-8-6-4-2/h30H,3-29H2,1-2H3,(H,34,35)
- InChI Key: KLBCBDGSFYFOEK-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCCCCCCCCC)=O)C(C(=O)O)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 510.46481045g/mol
- Monoisotopic Mass: 510.46481045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 30
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.3
- Topological Polar Surface Area: 63.6Ų
Hexadecanoic acid, 2-[(1-oxohexadecyl)oxy]- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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